4-Amino-1,2-dihydroisoquinolin-3(4H)-one dihydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Amino-1,2-dihydroisoquinolin-3(4H)-one dihydrobromide, also known as A-85380, is a chemical compound that has been widely studied for its potential therapeutic effects. It belongs to the class of isoquinoline derivatives and has been shown to have high affinity for nicotinic acetylcholine receptors (nAChRs), which are important in the regulation of various physiological processes.
Scientific Research Applications
Organic Synthesis and Medicinal Chemistry Applications
One of the primary applications of 4-Amino-1,2-dihydroisoquinolin-3(4H)-one dihydrobromide is in the field of organic synthesis, where it serves as a precursor or intermediate for the construction of complex organic molecules. This compound has been utilized in the synthesis of various pharmacologically active molecules, demonstrating its versatility in organic chemistry.
Synthesis of 3,4-Dihydroisoquinolines : A study by Chaumontet, Piccardi, and Baudoin (2009) described the synthesis of 3,4-dihydroisoquinolines (DHIQ) via a C(sp3)-H activation/electrocyclization strategy, highlighting the synthetic utility of DHIQ derivatives as precursors to both isoquinolines and tetrahydroisoquinolines. This method offers an alternative to classical syntheses and contributes to broader structural diversity in medicinal chemistry applications (Chaumontet, Piccardi, & Baudoin, 2009).
Assembly of 4-Aminoquinolines : Margolis et al. (2007) explored the use of palladium catalysis as a mild and convenient alternative to classical SNAr methodology for the synthesis of 4-aminoquinolines. This approach provides an efficient method for forming the C-N bond in 4-aminoquinolines, crucial scaffolds in medicinal chemistry (Margolis et al., 2007).
Anticancer and Antimicrobial Activities : Sener et al. (2018) synthesized a series of 2,4-dihydroxyquinoline derived disazo dyes and evaluated them for DNA protection, antimicrobial, and anticancer activities. This research underscores the potential of 4-amino-1,2-dihydroisoquinolin-3(4H)-one derivatives in developing novel therapeutic agents (Sener et al., 2018).
properties
IUPAC Name |
4-amino-2,4-dihydro-1H-isoquinolin-3-one;dihydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O.2BrH/c10-8-7-4-2-1-3-6(7)5-11-9(8)12;;/h1-4,8H,5,10H2,(H,11,12);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHJGMQVUPWVFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(C(=O)N1)N.Br.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Br2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.